4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylic acid

Core Science & Biosynthesis

Navigating the Synthesis and Application of Boc-Protected Furo[3,2-c]pyridine-4-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Furo[3,2-c]pyridine Scaffold

The furo[3,2-c]pyridine core is a heterocyclic motif of considerable interest in medicinal chemistry and drug discovery. The fusion of a furan ring with a pyridine nucleus creates a unique scaffold that is present in a variety of biologically active molecules and natural products.[1] Derivatives of this scaffold have demonstrated a wide range of pharmacological activities, including potential as kinase inhibitors and antipsychotic agents.[1] The strategic functionalization of the furo[3,2-c]pyridine ring system is a key focus for the development of novel therapeutics. This guide provides an in-depth technical overview of a specific, valuable building block: the tert-butoxycarbonyl (Boc)-protected Furo[3,2-c]pyridine-4-carboxylic acid (CAS Number 1357352-03-4). This intermediate is designed for use in complex synthetic routes where the controlled, sequential modification of the molecule is paramount.

Molecular Overview and the Role of the Boc Protecting Group

The molecule at the heart of this guide is Furo[3,2-c]pyridine-4-carboxylic acid, with the pyridine nitrogen protected by a Boc group. The carboxylic acid at the 4-position serves as a versatile handle for a variety of chemical transformations, such as amide bond formation, while the Boc group provides a temporary shield for the pyridine nitrogen. This protection is crucial for preventing undesired side reactions at the nitrogen atom during synthesis, which could otherwise interfere with reactions at the carboxylic acid or other positions on the heterocyclic core. The Boc group is favored for its stability under a range of conditions and its facile removal under acidic conditions, allowing for the selective unmasking of the pyridine nitrogen at the desired stage of a synthetic sequence.

Proposed Synthetic Pathway: A Multi-step Approach

A robust synthesis of Boc-protected Furo[3,2-c]pyridine-4-carboxylic acid can be envisioned through a multi-step sequence, culminating in the formation of the aromatic furo[3,2-c]pyridine core, followed by the introduction of the Boc group. A plausible and effective strategy involves a Sonogashira coupling followed by an intramolecular cyclization.[2]

Part 1: Synthesis of the Furo[3,2-c]pyridine-4-carboxylic Acid Core

The initial focus is the construction of the core Furo[3,2-c]pyridine-4-carboxylic acid. This can be achieved from readily available starting materials.

Diagram of the Proposed Synthetic Workflow for the Core Structure:

Caption: Proposed workflow for the synthesis of the Furo[3,2-c]pyridine-4-carboxylic acid core.

Experimental Protocol: Synthesis of Furo[3,2-c]pyridine-4-carboxylic Acid

• Sonogashira Coupling and Cyclization:

  • To a solution of 4-hydroxy-3-iodopyridine in a suitable solvent such as DMF, add a terminal alkyne bearing a precursor to the carboxylic acid (e.g., propargyl alcohol).

  • Add a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), a copper(I) co-catalyst (e.g., CuI), and a base (e.g., diisopropylamine).[2]

  • Heat the reaction mixture (e.g., to 70°C) and monitor its progress using thin-layer chromatography (TLC).[2]

  • The reaction proceeds via a cascade process involving the initial Sonogashira coupling followed by an immediate base-induced 5-endo-dig cyclization to form the furan ring.[2]

  • Upon completion, cool the reaction, perform an aqueous work-up, and extract the product with an organic solvent.

  • Dry the organic layer and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the furo[3,2-c]pyridine intermediate.

• Oxidation to the Carboxylic Acid:

  • The alcohol functionality on the furan ring is then oxidized to the corresponding carboxylic acid.

  • Standard oxidation conditions, such as Jones oxidation or a milder two-step Swern or Dess-Martin periodinane oxidation followed by a Pinnick oxidation, can be employed depending on the substrate's sensitivity.

  • Purify the resulting Furo[3,2-c]pyridine-4-carboxylic acid by recrystallization or column chromatography.

Part 2: Boc Protection of the Pyridine Nitrogen

With the core structure in hand, the next step is the protection of the pyridine nitrogen with a tert-butoxycarbonyl (Boc) group.

Diagram of the Boc Protection Workflow:

Caption: Workflow for the Boc protection of the Furo[3,2-c]pyridine-4-carboxylic acid.

Experimental Protocol: Boc Protection

• Dissolve Furo[3,2-c]pyridine-4-carboxylic acid in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran).

• Add di-tert-butyl dicarbonate ((Boc)₂O) and a suitable base, such as 4-dimethylaminopyridine (DMAP) or triethylamine (Et₃N).

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, perform an aqueous work-up to remove the excess reagents and byproducts.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the final product, Boc-Furo[3,2-c]pyridine-4-carboxylic acid, by column chromatography or recrystallization.

Analytical Characterization

The structural integrity and purity of the synthesized Boc-Furo[3,2-c]pyridine-4-carboxylic acid must be confirmed through a combination of spectroscopic techniques.[3]

Table of Expected Analytical Data:

Analytical Technique	Expected Observations
¹H NMR	Aromatic protons on the furo[3,2-c]pyridine core, with chemical shifts influenced by the electron-withdrawing carboxylic acid group. A characteristic singlet for the nine protons of the tert-butyl group of the Boc protector will be observed in the upfield region.
¹³C NMR	Resonances for the quaternary and protonated carbons of the furo[3,2-c]pyridine skeleton. Signals corresponding to the carbonyl carbon of the carboxylic acid and the carbonyl and quaternary carbons of the Boc group will also be present.
Mass Spectrometry (MS)	The high-resolution mass spectrum (HRMS) should confirm the exact mass of the molecular ion ([M]⁺) or the protonated molecule ([M+H]⁺), consistent with the molecular formula.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the C=O stretching of the carboxylic acid and the urethane carbonyl of the Boc group, as well as aromatic C-H and C=C/C=N stretching vibrations.

Diagram of the Analytical Workflow:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Pictet-Spengler Synthesis of Tetrahydrofuro[3,2-c]pyridines: An Application Note and Protocol for Medicinal Chemistry Scaffolds

Introduction

The tetrahydrofuro[3,2-c]pyridine core is a privileged heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. The fusion of a furan ring with a pyridine nucleus creates a unique three-dimensional structure that serves as the key framework for numerous biologically active molecules and natural products.[1][2] Derivatives of this scaffold have demonstrated a wide range of pharmacological activities, including potential as antipsychotic agents, kinase inhibitors (such as JAK2 inhibitors), and anticancer therapeutics.[1][2][3][4]

The Pictet-Spengler reaction, a classic and robust transformation discovered in 1911, offers an efficient and reliable method for constructing this valuable ring system.[5] This reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring-closing cyclization.[5] This application note provides a detailed, field-proven protocol for the synthesis of 4-substituted tetrahydrofuro[3,2-c]pyridines, explains the underlying mechanistic principles, and discusses critical parameters for achieving successful outcomes. The semi-one-pot method described herein utilizes readily available starting materials, making it an accessible and powerful tool for researchers and drug development professionals.[2][3]

Reaction Mechanism and Scientific Rationale

The Pictet-Spengler synthesis of tetrahydrofuro[3,2-c]pyridines proceeds through a well-defined, acid-catalyzed pathway. Understanding the causality behind each step is crucial for optimizing conditions and troubleshooting the reaction. The driving force is the formation of a highly electrophilic iminium ion, which is susceptible to attack by the electron-rich furan ring.[1][5]

The overall mechanism can be broken down into two primary stages:

• Imine Formation: The reaction initiates with the condensation of 2-(5-methylfuran-2-yl)ethanamine with an aldehyde. This is a standard nucleophilic addition-elimination reaction that forms a Schiff base, or imine, intermediate. This step is typically fast and can be performed at elevated temperatures in a suitable solvent like acetonitrile.[1][2]

• Acid-Catalyzed Cyclization: The subsequent addition of a strong acid protonates the imine nitrogen, generating a highly electrophilic iminium cation. This cation is the key intermediate that triggers the ring-closing event. The electron-rich C5 position of the furan ring then acts as a nucleophile, attacking the iminium carbon in an intramolecular electrophilic aromatic substitution. Subsequent deprotonation re-establishes the aromaticity of the furan ring (in a formal sense, as it becomes part of a fused system), yielding the final tetrahydrofuro[3,2-c]pyridine product.

Caption: Simplified mechanism of the Pictet-Spengler reaction.

Causality Behind Experimental Choices

• Acid Catalyst: While various acids can catalyze the reaction, a combination of glacial acetic acid and concentrated hydrochloric acid has proven to be highly effective.[2] Studies have shown that other catalysts, such as p-toluenesulfonic acid (TsOH), are inefficient for this specific transformation.[2][6] The mixed-acid system provides the requisite proton concentration to generate the iminium ion efficiently while minimizing side reactions.

• Substrate Scope and Limitations: The electronic nature of the starting aldehyde significantly impacts the reaction yield. Benzaldehydes bearing electron-donating groups (e.g., methoxy, methyl) generally provide higher yields than those with electron-withdrawing groups (e.g., nitro, cyano).[3] This is because electron-donating groups stabilize the positive charge that develops on the aromatic ring during the electrophilic substitution, facilitating the cyclization step.

• Potential Side Reaction: A critical consideration is the potential for acid-catalyzed hydrolysis of the furan ring, which can lead to the formation of a 3-(2-oxopropyl)piperidin-4-one byproduct.[2][3] This side reaction is more prevalent under harsh acidic conditions or at elevated temperatures. Therefore, careful control of temperature and reaction time is essential for maximizing the yield of the desired product.

Detailed Experimental Protocol

This protocol describes a reliable semi-one-pot synthesis of 4-substituted tetrahydrofuro[3,2-c]pyridines on a 2.0 mmol scale.[1]

Materials and Reagents

• 2-(5-methylfuran-2-yl)ethanamine (≥95%)

• Substituted aldehyde (e.g., benzaldehyde, ≥98%)

• Dry acetonitrile (CH₃CN)

• Glacial acetic acid (AcOH)

• Concentrated hydrochloric acid (HCl, ~37%)

• Saturated aqueous sodium hydroxide (NaOH) solution

• Ethyl acetate (EtOAc)

• Petroleum ether

• Silica gel for column chromatography (230-400 mesh)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step-by-Step Methodology

Caption: General workflow for the synthesis of tetrahydrofuro[3,2-c]pyridines.

• Imine Formation:

  • To a solution of the selected aldehyde (2.0 mmol) in dry acetonitrile (2 mL), add 2-(5-methylfuran-2-yl)ethanamine (2.0 mmol, approx. 250 µL).

  • Heat the reaction mixture at 82°C for 1 hour.[1]

  • In-process Control: Monitor the reaction's progress by TLC (e.g., using 1:1 ethyl acetate/petroleum ether) to confirm the consumption of the starting materials and the formation of the less polar imine intermediate.

  • After completion, concentrate the mixture to dryness under reduced pressure to obtain the crude imine.

• Pictet-Spengler Cyclization:

  • Dissolve the crude imine in glacial acetic acid (1.5 mL).

  • Carefully add concentrated hydrochloric acid (1 mL) portionwise to the solution.

  • Stir the reaction mixture at 70°C for 5 hours.[1]

  • In-process Control: Monitor the formation of the product by TLC. The product is typically more polar than the imine intermediate.

• Work-up and Purification:

  • After cooling the reaction mixture to room temperature, carefully add a saturated aqueous solution of NaOH and stir the mixture overnight.[2] This neutralizes the acid and converts the product from its hydrochloride salt to the free base.

  • Filter any resulting precipitate. Extract the aqueous filtrate with ethyl acetate (3 x 20 mL).[1]

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, typically using a gradient of ethyl acetate in petroleum ether, to yield the pure 4-substituted tetrahydrofuro[3,2-c]pyridine.

Data Presentation: Reaction Optimization

The choice of the protocol described above is based on systematic optimization studies. The following table, adapted from literature data, summarizes how different reaction conditions affect the yield of the target compound, providing a clear rationale for the selected methodology.[2][6]

Entry	Solvent	Acid (equiv.)	Temp (°C)	Time (h)	Yield (%)
1	CH₃CN	HCl (2.0)	50	1.5	26
2	CH₃CN	HCl (1.0)	50	5.5	53
3	Toluene	TsOH (2.0)	110	2	ND
4	AcOH	TsOH (4.0)	118	48	ND
5	AcOH	HCl (2.0)	rt	48	47
6	AcOH	HCl (2.0)	70	5	67
7	AcOH	HCl (2.5)	70	6.5	38 (tarring)

Data adapted from a study on the synthesis of 2-methyl-4-phenyl-4,5,6,7-tetrahydrofuro[3,2-c]pyridine.[2][6] ND = Not Detected. Entry 6 represents the optimized conditions.

Applications in Drug Development

The Pictet-Spengler synthesis of tetrahydrofuro[3,2-c]pyridines provides a robust platform for generating libraries of novel analogs for high-throughput screening. By varying the aldehyde starting material, a diverse range of substituents can be introduced at the 4-position, allowing for systematic exploration of structure-activity relationships (SAR).

Caption: Scaffold-based drug discovery workflow.

This scaffold is a valuable pharmacophore for targeting various biological pathways. For instance, based on the activity of similar heterocyclic compounds, it is hypothesized that some furo[3,2-c]pyridine derivatives may exert their anticancer effects by inhibiting critical cell signaling pathways, such as the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer.[4] The synthetic route described herein provides a reliable means to produce novel compounds for testing these hypotheses and discovering new therapeutic agents.[4]

References

• Mendogralo, E. Y., & Uchuskin, M. G. (2023). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. Beilstein Journal of Organic Chemistry, 19, 991–997. [Link]

• Mendogralo, E. Y., & Uchuskin, M. G. (2023). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. Beilstein Journal of Organic Chemistry, 19, 991–997. [Link]

• Mendogralo, E. Y., & Uchuskin, M. G. (2023). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction [PDF]. Beilstein-Institut. [Link]

• Mendogralo, E. Y., & Uchuskin, M. G. (2023). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet-Spengler reaction. Beilstein Journal of Organic Chemistry, 19, 991-997. [Link]

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved February 25, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. BJOC - Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction [beilstein-journals.org]
• 4. benchchem.com [benchchem.com]
• 5. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Application Note: Precision Functionalization of Furo[3,2-c]pyridine via Reductive Amination

Topic: Reductive Amination Pathways for Furo[3,2-c]pyridine Functionalization Content Type: Detailed Application Note and Protocol Audience: Medicinal Chemists, Process Chemists, Drug Discovery Researchers

Introduction: The Scaffold & The Challenge

The furo[3,2-c]pyridine scaffold represents a privileged pharmacophore in modern drug discovery, exhibiting potent activity in kinase inhibition (particularly PI3K/Akt/mTOR and JAK/STAT pathways) and oncology [1, 2].[1][2] Unlike its carbocyclic analogues, the fusion of the electron-rich furan ring with the electron-deficient pyridine ring creates a unique "push-pull" electronic environment.

While this electronic duality enhances binding affinity in protein pockets, it complicates synthetic modification. Direct alkylation of amines on the scaffold often leads to over-alkylation or regioselectivity issues. Reductive amination offers a superior, chemoselective pathway to introduce diversity at the C2 or C3 positions (via formyl or acyl handles) without disrupting the aromatic core.

This guide details a robust, scalable protocol for the reductive amination of 2-formylfuro[3,2-c]pyridine, designed to minimize side reactions such as pyridine reduction or furan ring opening.

Mechanistic Insight & Strategic Pathways

The Electronic Landscape

Successful reductive amination on this scaffold requires understanding the competing reactivities:

• The Pyridine Nitrogen (N5): A basic site (

  ). In acidic media, it protonates, increasing the electrophilicity of the formyl group but potentially sequestering the reducing agent if borohydride salts are used.

• The Furan Ring: Acid-sensitive. Strong Lewis acids or harsh protic conditions can lead to ring opening.

• The Imine Intermediate: Formation is generally rapid due to the electron-withdrawing effect of the pyridine ring on the aldehyde, making the carbonyl carbon highly electrophilic.

Reaction Pathway

The preferred pathway utilizes Sodium Triacetoxyborohydride (STAB) . Unlike NaCNBH

, STAB is non-toxic and works effectively in weakly acidic media (AcOH), which catalyzes imine formation without degrading the furan core.

Figure 1: Mechanistic workflow for the reductive amination of furo[3,2-c]pyridine carbaldehydes. The pathway emphasizes mild activation to preserve the heterocyclic core.

Detailed Experimental Protocol

Protocol A: Direct Reductive Amination (Standard)

Target: Synthesis of secondary/tertiary amines from 2-formylfuro[3,2-c]pyridine. Reagents: Sodium triacetoxyborohydride (STAB), Glacial Acetic Acid (AcOH), 1,2-Dichloroethane (DCE).

Step-by-Step Methodology:

• Preparation of Reactants:

  • In a flame-dried reaction vial equipped with a magnetic stir bar, dissolve 2-formylfuro[3,2-c]pyridine (1.0 mmol, 147 mg) in anhydrous 1,2-Dichloroethane (DCE) (5.0 mL).

  • Note: DCE is preferred over MeOH for STAB reactions to prevent solvolysis of the reducing agent.

• Amine Addition:

  • Add the amine (1.1 – 1.2 mmol) to the solution.

  • If the amine is a hydrochloride salt, add Triethylamine (TEA) (1.2 mmol) to liberate the free base. Stir for 10 minutes.

• Acid Catalysis (Crucial Step):

  • Add Glacial Acetic Acid (1.0 – 2.0 mmol, 60-120 µL).

  • Scientific Rationale: This buffers the pH to ~4.5, optimizing imine formation while protonating the basic pyridine nitrogen, which further activates the aldehyde electrophile via inductive effects [3].

• Reduction:

  • Cool the mixture to 0°C (optional, but recommended for reactive amines).

  • Add Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 mmol, ~300-340 mg) in one portion.

  • Allow the reaction to warm to room temperature (20-25°C) and stir under Nitrogen/Argon atmosphere.

• Monitoring:

  • Monitor via LC-MS or TLC (System: 5% MeOH in DCM).

  • Endpoint: Reaction is typically complete within 2–6 hours. Look for the disappearance of the aldehyde peak (M+H 148).

• Work-up & Purification:

  • Quench with saturated aqueous NaHCO

    (10 mL) to neutralize the acid and decompose excess borohydride. Stir vigorously for 15 minutes until gas evolution ceases.

  • Extract with DCM (3 x 10 mL).

  • Dry combined organics over Na

    SO , filter, and concentrate.

  • Purification: Flash column chromatography (Silica gel, gradient 0-10% MeOH/DCM).

  • Note: For highly polar basic products, add 1% NH

    OH to the eluent to reduce tailing.

Protocol B: Stepwise Method (For Non-Nucleophilic Amines)

If the amine is sterically hindered or electron-deficient (e.g., anilines), the direct method may yield low conversion. Use the Ti(OiPr)

protocol.[3]

• Mix aldehyde (1.0 equiv) and amine (1.2 equiv) in neat Titanium(IV) isopropoxide (2.0 equiv).

• Stir at room temperature for 1-2 hours (forms the titanium-imine complex).

• Dilute with Ethanol (5 mL).

• Add Sodium Cyanoborohydride (NaBH

  CN) (2.0 equiv). Caution: Toxic.

• Stir overnight, then quench with water (precipitates TiO

  ). Filter through Celite.

Data Summary & Optimization Table

Parameter	Recommended Condition	Why?
Solvent	1,2-Dichloroethane (DCE)	Solubilizes the scaffold; compatible with STAB; promotes imine stability.
Reducing Agent	NaBH(OAc) (STAB)	Mild; does not reduce the aldehyde/ketone before imine formation; tolerates functional groups.
Stoichiometry	1.0 Aldehyde : 1.2 Amine : 1.5 Reductant	Slight excess of amine drives equilibrium; excess reductant accounts for protic quenching.
pH Control	1-2 equiv. Acetic Acid	Protonates the imine for reduction; prevents side reactions on the furan ring.
Temperature	20–25 °C	Higher temps (>50°C) may promote dimerization or furan decomposition.

Troubleshooting & Expert Tips

• Issue: Incomplete Conversion.

  • Diagnosis: Equilibrium favors the aldehyde/hemiaminal rather than the imine.

  • Solution: Add molecular sieves (4Å) to the reaction mixture to scavenge water, driving the equilibrium toward the imine.

• Issue: Pyridine N-Oxide Formation.

  • Diagnosis: If using peracids or harsh oxidants in previous steps, ensure the starting material is clean. During reductive amination, this is rare, but avoid using hydrogen peroxide workups.

• Issue: Product Trapped in Aqueous Phase.

  • Diagnosis: The resulting amine is highly polar/basic due to the pyridine ring.

  • Solution: During workup, ensure the aqueous layer is pH > 10 (using NaOH) before extraction to keep the amine in the free base form. Consider "salting out" with NaCl.

References

• BenchChem. (2025).[4][5] The Emerging Therapeutic Potential of Furo[3,2-c]pyridines: A Technical Guide to Discovery and Characterization. Link

• M. Hrasna, et al. (2012).[6] Synthesis, Complex Compounds and Antimicrobial Activity of Some Derivatives of Furo[3,2-c]Pyridine. Semantic Scholar. Link

• Abdel-Magid, A. F., et al. (1996).[7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][7][8] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Link

• Reissig, H. U., & Taszarek, M. (2022).[9][10] Synthesis of New Multivalent Furo[3,2-c]pyridine and Bifuro[3,2-c]pyridine Derivatives. Heterocycles. Link[10]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of New Multivalent Furo[3,2-c]pyridine and Bifuro[3,2-c]pyridine Derivatives [chooser.crossref.org]

Technical Notes & Optimization

Technical Support Center: Tetrahydrofuro[3,2-c]pyridine Synthesis

The following technical guide is structured as a Tier 3 Support Knowledge Base for the synthesis of 4,5,6,7-tetrahydrofuro[3,2-c]pyridine . This scaffold serves as a critical bioisostere to the thienopyridine core found in antiplatelet drugs like Prasugrel and Clopidogrel.[1][2]

This guide prioritizes the Pictet-Spengler cyclization and Catalytic Hydrogenation routes, as these are the industry standards for accessing this specific saturated heterocycle.[1][2]

Status: Active | Topic: Yield Optimization & Troubleshooting | Tier: Senior Scientist Level[2]

Core Synthesis Workflows

To optimize yield, you must first identify which synthetic pathway matches your precursors.[1][2] We categorize optimization strategies into two primary workflows:

• Route A (De Novo): Pictet-Spengler Cyclization (From furan-2-ylethylamine).[2][3][4]

• Route B (Reduction): Catalytic Hydrogenation (From furo[3,2-c]pyridine).[2]

Workflow Visualization

The following diagram outlines the critical decision nodes and failure points for both routes.

Figure 1: Decision logic for synthesis routes. Route A is most common for substituted analogs; Route B is used for the core scaffold.[1][2]

Route A: Pictet-Spengler Cyclization (Troubleshooting Guide)

Context: This route involves condensing 2-(5-methylfuran-2-yl)ethanamine (or similar) with an aldehyde, followed by acid-mediated ring closure.[2][3][4][5] Primary Challenge: The furan ring is acid-sensitive.[1][2] Strong acids required for cyclization often hydrolyze the furan ring into a 1,4-diketone, destroying the yield.[2]

FAQ: Why is my yield stuck below 30%?

Diagnosis: You are likely experiencing competitive furan hydrolysis .[1][2] Solution: The "Semi-One-Pot" method with strictly anhydrous conditions is required.[1][2]

Optimized Protocol (Self-Validating)

• Imine Formation (The "Dry" Step):

  • Reflux amine and aldehyde in dry acetonitrile or toluene with molecular sieves (4Å) for 1-2 hours.

  • Validation: Monitor by TLC.[1][2][5] The imine spot should be distinct.[1] Do not proceed to acid treatment until the aldehyde is consumed.[1][2]

  • Critical: Evaporate solvent to dryness to remove all water generated.[1][2] Water + Acid = Furan Ring Opening.[1]

• Cyclization (The "Controlled" Step):

  • Dissolve the crude imine in Glacial Acetic Acid (AcOH) .

  • Add HCl (conc.) portion-wise.[1][2][5] A ratio of 2:1 to 3:1 (AcOH:HCl) is often optimal.[1][2]

  • Heat to 70°C .

  • Time: 3-5 hours.[1][3] Extending to 48h may increase yield but drastically increases impurity profiles.[1]

Data: Optimization Parameters

Parameter	Standard Condition	Optimized Condition	Impact on Yield
Solvent	Aqueous HCl	Glacial AcOH + Conc.[2][5] HCl	+25-40% (Prevents hydrolysis)
Temperature	Reflux (100°C+)	70°C	+15% (Reduces polymerization)
Time	Overnight (16h)	3-5 Hours	+10% (Minimizes degradation)
Workup	Acid/Base Extraction	NaOH Neutralization -> CHCl3 Ext.	Critical (Product is a base)

Expert Insight: Electron-donating groups on the aldehyde (e.g., p-methoxy) stabilize the intermediate cation, increasing yield.[2] Electron-withdrawing groups (e.g., -NO2) deactivate the system, often requiring higher temperatures or stronger acids (e.g., Triflic acid), but this risks furan degradation [1, 2].

Route B: Catalytic Hydrogenation (Troubleshooting Guide)

Context: Reduction of the fully aromatic furo[3,2-c]pyridine to the tetrahydro form. Primary Challenge: Poisoning the catalyst or over-reducing the furan ring (opening the ether linkage).[1][2]

FAQ: Which catalyst provides the highest selectivity?

Recommendation: Platinum Oxide (Adams' Catalyst, PtO2) in Glacial Acetic Acid.[1][2] Why? Pd/C often fails due to the poisoning effect of the basic nitrogen or results in hydrogenolysis of the furan ring.[1][2] PtO2 is robust in acidic media, which protonates the pyridine nitrogen, facilitating selective reduction of the pyridine ring over the furan ring.[1][2]

Optimized Protocol

• Preparation: Dissolve furo[3,2-c]pyridine (1.0 eq) in Glacial Acetic Acid (0.1 M concentration).

• Catalyst Loading: Add PtO2 (5-10 mol%).[1][2]

• Hydrogenation:

  • Pressure: 50-60 psi (3-4 bar).[2]

  • Temperature: Room Temperature (20-25°C).

  • Time: 6-8 hours.

• Workup: Filter through Celite. Neutralize filtrate with NaHCO3 before extraction to ensure the amine is in the free base form.[1][2]

Troubleshooting Table: Hydrogenation

Symptom	Probable Cause	Corrective Action
No Reaction	Catalyst Poisoning	Use AcOH as solvent (protonates N).[2] Ensure starting material is sulfur-free.[1][2]
Ring Opening	Over-reduction	Reduce pressure to <30 psi.[1][2] Stop reaction immediately upon H2 uptake plateau.[1]
Low Recovery	Product stuck as salt	The product forms an acetate salt.[1][2] You must basify to pH > 10 during workup to extract into organic phase.[1][2]

Purification & Isolation Strategy

The tetrahydrofuro[3,2-c]pyridine core is a secondary amine and can be unstable if stored as a free base for long periods.[2]

• Salt Formation: Convert the product immediately to a Hydrochloride (HCl) or Oxalate salt for storage.[1][2]

  • Protocol: Dissolve free base in EtOAc, add 4M HCl in Dioxane dropwise.[1][2] Filter the white precipitate.[1]

• Chromatography:

  • Stationary Phase: Silica Gel.[1][2]

  • Mobile Phase: DCM:MeOH (95:5) + 1% Triethylamine (TEA) .[1]

  • Note: The TEA is mandatory to prevent the amine from streaking or sticking to the acidic silica.[1][2]

References

• Mendogralo, E. Y., & Uchuskin, M. G. (2023).[1][2][3] Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction.[2][3][4][5][6] Beilstein Journal of Organic Chemistry, 19, 991–997.[1][2][3] Link[3]

• BenchChem Technical Support. (2025). Optimization of reaction conditions for Furo[3,2-c]pyridine cyclization. Application Notes. Link

• Reddy, M. S., et al. (2015).[1][2] Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(12), 4617-4620.[2] Link

• Sastry, T. U., et al. (2013).[1][2][7] Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry, 25(14), 7783-7788.[2] Link

Sources

• 1. GT Digital Repository [repository.gatech.edu]
• 2. asianpubs.org [asianpubs.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. BJOC - Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction [beilstein-journals.org]
• 7. scispace.com [scispace.com]

Technical Support Center: Minimizing Racemization in Furo-Pyridine Acids

Status: Operational Ticket ID: FP-C4-RAC-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting & Prevention of C4-Epimerization in Furo[2,3-c]pyridine Carboxylic Acids

Executive Summary & Problem Scope

The Challenge: You are likely observing loss of enantiomeric excess (ee) during the manipulation of furo[2,3-c]pyridine-4-carboxylic acids (or related isomers).

The Root Cause: The furo-pyridine core is electron-deficient. The pyridine nitrogen exerts a strong electron-withdrawing inductive effect (-I), significantly increasing the acidity of the

-proton at the C4 position. This makes the chiral center highly susceptible to deprotonation by bases used in standard coupling protocols, leading to racemization via two primary pathways:

• Direct Enolization: Base-mediated proton abstraction.

• Azlactone (Oxazolone) Formation: Cyclization of the activated acid, which is the dominant pathway during amide coupling.[1]

This guide provides a validated, self-consistent system to minimize this risk, prioritizing T3P® (Propylphosphonic anhydride) technology and specific base selection.

Mechanism of Failure (Root Cause Analysis)

Before attempting a fix, you must understand the specific failure mode. Racemization is rarely random; it is a kinetic competition between the desired coupling rate and the rate of proton abstraction.

Pathway Visualization

The following diagram illustrates the competition between stable amide formation and the racemization "death spiral" via the oxazolone intermediate.

Caption: Kinetic competition between direct amidation (green path) and azlactone-mediated racemization (red path).

Protocol Module: Low-Racemization Amide Coupling

Standard EDC/HOBt or HATU/DIPEA protocols are often insufficient for furo-pyridine acids due to the high acidity of the C4 proton. The following protocol uses T3P (Propylphosphonic anhydride) , which acts as an acidic coupling reagent, allowing for lower base loading and faster kinetics.

The "Golden Standard" T3P Protocol

Rationale:

• T3P forms a highly reactive mixed anhydride that reacts rapidly with amines.

• Pyridine (or 2,4,6-collidine) is used instead of TEA/DIPEA. These weak bases (pKa ~5-7) are sufficient to drive the reaction but insufficient to rapidly deprotonate the C4

  -proton (pKa ~14-16).

Step-by-Step Methodology

• Dissolution: Dissolve the Furo-pyridine acid (1.0 equiv) and the Amine partner (1.1 equiv) in EtOAc or 2-MeTHF (Avoid DMF if possible; polar aprotic solvents accelerate racemization).

• Cooling: Cool the mixture to 0 °C .

• Base Addition: Add Pyridine (3.0 equiv) or 2,4,6-Collidine (2.5 equiv).

  • Note: Do not use DIPEA or TEA unless absolutely necessary for amine solubility.

• Reagent Addition: Add T3P (50% w/w in EtOAc, 1.2–1.5 equiv) dropwise over 5 minutes.

• Reaction: Allow to warm to Room Temperature (RT). Monitor by HPLC/UPLC.

  • Critical: Most T3P reactions complete in <1 hour. Prolonged stirring increases racemization risk.

• Quench: Add water/bicarbonate immediately upon completion.

Comparative Reagent Performance Data

Reagent System	Base	Racemization Risk	Coupling Speed	Recommendation
T3P	Pyridine	Very Low	Fast	Primary Choice
HATU / HOAt	Collidine	Low	Very Fast	Secondary Choice
EDC / HOBt	DIPEA	High	Slow	Avoid
Acid Chloride	TEA	Severe	Instant	Prohibited

Protocol Module: Safe Ester Hydrolysis

If you are synthesizing the acid via ester hydrolysis, standard LiOH/MeOH conditions often cause epimerization because the product carboxylate is in equilibrium with the enolate.

Recommended Reagent: Potassium Trimethylsilanolate (TMSOK)

Protocol:

• Dissolve ester in anhydrous THF or DME .

• Add TMSOK (1.1 equiv) as a solid at room temperature.

• The reaction proceeds via nucleophilic attack of the silanolate on the silyl group or carbonyl, occurring under anhydrous, non-equilibrium conditions.

• Precipitate the potassium salt directly or acidify carefully with cold dilute KHSO₄.

Troubleshooting & FAQs

Q1: I am already using T3P, but I still see 5-10% racemization. What now?

Diagnosis: Your base might be too strong, or the exotherm was uncontrolled. Fix:

• Switch base from Pyridine to 2,4,6-Collidine (more sterically hindered).

• Run the reaction at -20 °C to 0 °C entirely. Do not warm to RT.

• Reverse Addition: Add the base last to a mixture of Acid + Amine + T3P. This ensures the acid is activated only in the presence of the amine trap.

Q2: Can I use DMF as a solvent?

Answer: Avoid it if possible. DMF promotes ionic mechanisms and stabilizes charged intermediates (like the azlactone enolate). EtOAc , DCM , or 2-MeTHF are superior for retaining optical purity.

Q3: How do I validate my %ee accurately?

Answer: Standard C18 HPLC will not separate enantiomers. You must develop a Chiral SFC (Supercritical Fluid Chromatography) method.

• Columns to screen: Chiralpak IC, IG, or AD-H.

• Mobile Phase: CO₂ + MeOH (with 0.1% DEA or TFA depending on analyte).

Decision Logic Diagram

Use this flowchart to select the correct experimental conditions for your specific substrate.

Caption: Decision matrix for selecting coupling conditions based on solubility and risk.

References

• Dunetz, J. R., et al. (2011).[2][3] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38, 606-631. (Review of racemization mechanisms including Azlactone).

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole (HOAt). A new high-efficiency peptide coupling additive."[4] Journal of the American Chemical Society, 115(10), 4397–4398.

• Lagisetty, P., et al. (2017). "TMSOK-mediated hydrolysis of esters: A mild and selective method." Tetrahedron Letters.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. bachem.com [bachem.com]

Technical Support Center: Solubility Enhancement of Zwitterionic Furo[3,2-c]pyridine Amino Acids

Welcome to the Advanced Application Support Center. Current Status: ONLINE Agent: Senior Application Scientist (Ph.D., Pharmaceutics) Topic: Troubleshooting Solubility & Dissolution of Rigid Zwitterionic Scaffolds

System Overview & Problem Definition

The "Brick Dust" Zwitterion Challenge Furo[3,2-c]pyridine amino acids represent a "perfect storm" for solubility issues. You are likely dealing with a molecule that possesses:

• A Rigid Aromatic Core: The fused furan and pyridine rings create a planar system that encourages strong

  - stacking (high lattice energy).

• Zwitterionic Character: At physiological pH, the carboxylic acid is deprotonated (anionic) and the basic nitrogen (pyridine or side-chain amine) is protonated (cationic).

• High Melting Point: The combination of electrostatic attraction (ionic head-to-tail) and aromatic stacking results in a crystal lattice that water cannot easily break.

This guide provides a troubleshooting workflow to disrupt these interactions and achieve target concentration.

Troubleshooting Guides (Ticket-Based)

Ticket #001: "My compound crashes out of solution at pH 5-7."

Diagnosis: You are likely operating near the Isoelectric Point (pI) . For a zwitterion, solubility is lowest at the pI (

), where the net charge is zero. At this pH, the solute-solute interactions (crystal lattice) dominate over solute-solvent interactions (hydration).

The Fix: The pH-Solubility Profile (

and ) You must shift the pH at least 2 units away from the pI to ionize the molecule, effectively turning it into a soluble salt.

Step-by-Step Protocol:

• Determine pKa values:

  • Perform a potentiometric titration (e.g., Sirius T3) or UV-metric titration.

  • Note: The oxygen in the furan ring is electron-withdrawing by induction, likely lowering the basicity of the pyridine nitrogen (

    ) compared to a standard pyridine ( ). The carboxylic acid will be .[1]

• Calculate pI:

• Generate the U-Curve:

  • Measure equilibrium solubility at

    , , and .

  • Target: If

    (at pI) is , pH adjustment alone may be insufficient due to the "Common Ion Effect" in buffers.

Visual Workflow (Decision Matrix):

Caption: Logical workflow for initial pH-dependent solubility assessment.

Ticket #002: "Acidification helps, but the chloride salt is hygroscopic or oils out."

Diagnosis: You are experiencing the Counter-ion Effect . Using HCl is the default for basic nitrogens, but for hydrophobic heterocycles like furo[3,2-c]pyridine, the chloride ion (a "kosmotrope" or water-structure maker) might create a salt with a high lattice energy or poor physical properties.

The Fix: Hofmeister Series Optimization Switch to "chaotropic" (water-structure breaking) counter-ions or large lipophilic counter-ions that disrupt the crystal packing of the rigid aromatic core.

Counter-Ion Selection Guide:

Target Species	Standard Counter-ion (Try First)	Problem: High Crystallinity/Insolubility	Problem: Hygroscopicity/Oiling
Cationic (Protonated Pyridine)	Chloride ( )	Mesylate or Tosylate (Breaks stacking)	Gluconate or Lactate (Adds H-bonding)
Anionic (Deprotonated Acid)	Sodium ( )	Meglumine or Tromethamine (Bulky cation)	L-Arginine or Lysine (Amino acid pairing)

Expert Insight: For furo[3,2-c]pyridines, Mesylate (Methanesulfonate) is often superior to Hydrochloride. The organic sulfonate group interacts better with the aromatic core, preventing the formation of hydrates that often plague HCl salts of heterocycles [1].

Visual Logic (Salt Selection):

Caption: Decision path for optimizing counter-ions based on physical stability.

Ticket #003: "I need a neutral pH formulation (IV/SC), but it crashes at pH 7."

Diagnosis: You cannot use pH adjustment because of physiological constraints (pain on injection). You need to "hide" the hydrophobic core from the aqueous environment while maintaining a neutral bulk pH.

The Fix: Cyclodextrin Complexation The furo[3,2-c]pyridine core fits well into the cavity of

-Cyclodextrins .

Protocol:

• Selection: Use Sulfobutyl ether-

  -cyclodextrin (SB- -CD) or Hydroxypropyl- -cyclodextrin (HP- -CD) . Avoid parent -CD due to nephrotoxicity risks in parenteral formulations.

• Stoichiometry: Assume a 1:1 binding model initially.

• Preparation:

  • Dissolve CD in water (e.g., 20% w/v).

  • Add excess drug.

  • Equilibrate for 24-48h.

  • Filter and analyze by HPLC.

• Thermodynamics: The binding constant (

  ) depends on the fit. The "furo" ring adds width compared to a simple pyridine, making the -cavity (approx 6.0-6.5 Å) ideal.

Why it works: The hydrophobic aromatic core enters the CD cavity, displacing high-energy water molecules. The hydrophilic exterior of the CD interacts with the bulk solvent. This effectively "solubilizes" the zwitterion without changing the pH [2].

Ticket #004: "Oral bioavailability is low despite salt formation."

Diagnosis: The dissolution rate is too slow. Even if the equilibrium solubility is acceptable, the rigid crystal lattice prevents the drug from dissolving fast enough during the GI transit time (The "Brick Dust" effect).

The Fix: Amorphous Solid Dispersions (ASD) or Co-Amorphous Systems You must remove the crystal lattice entirely.

Advanced Strategy: Amino Acid Co-Amorphous Systems Instead of a polymer (like HPMC-AS), use a complementary amino acid as a co-former.

• Co-former: Tryptophan or Arginine .

• Mechanism: Tryptophan has an indole ring that can

  - stack with the furo[3,2-c]pyridine, preventing the drug from recrystallizing, while the zwitterionic heads interact ionically [3].

• Method: Lyophilization or Spray Drying of a 1:1 molar ratio solution.

Frequently Asked Questions (FAQ)

Q: Can I use DMSO as a cosolvent for animal studies? A: Yes, but be careful. Furo[3,2-c]pyridines can precipitate immediately upon dilution into aqueous buffers (the "crash-out" effect). If you use DMSO, keep the concentration <5% and add a surfactant like Polysorbate 80 (0.1-1%) or PEG 400 (10-20%) to the aqueous phase before adding the DMSO stock.

Q: How do I measure the pKa accurately if the compound is insoluble? A: Use the Co-solvent Titration Method (Yasuda-Shedlovsky extrapolation).

• Titrate in 30%, 40%, and 50% Methanol/Water mixtures.

• Plot apparent

  vs. % organic solvent (or dielectric constant).

• Extrapolate to 0% solvent to get the aqueous

  .

Q: Why does my HPLC peak split when analyzing these salts? A: This is likely a chromatography artifact, not degradation. Zwitterions can exist in multiple ionization states on the column.

• Fix: Ensure your mobile phase buffer concentration is high (>25 mM) and the pH is controlled (usually acidic, pH 2-3) to keep the molecule in a single cationic state during separation.

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[2] Advanced Drug Delivery Reviews, 59(7), 603-616. Link

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Link

• Dengale, S. J., et al. (2016). Co-amorphous drug delivery systems: An emerging strategy for solubility enhancement of poorly water-soluble drugs.[3] Journal of Pharmaceutical Investigation, 46, 415-433. Link

• Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press. (General Reference for solubility theory).

Disclaimer: This guide is for research purposes. All formulations must be validated for stability and toxicity before in vivo application.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co-Amorphous Formation of High-Dose Zwitterionic Compounds with Amino Acids To Improve Solubility and Enable Parenteral Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Handling instability of electron-rich furan rings in acidic media

Ticket ID: FUR-404 | Status: Open | Priority: Critical Subject: Prevention of Resinification and Ring-Opening in Acidic Media

Executive Summary: The "Black Tar" Phenomenon

User Issue: "I added HCl to my furan substrate, and within minutes the solution turned from yellow to black tar. My product is gone."

Root Cause Analysis: Furan rings are deceptively stable due to aromaticity, but they are electron-rich enol ethers disguised as aromatics. In acidic media, they suffer from a fatal flaw: High susceptibility to electrophilic attack at the

-position (C2/C5).

Unlike benzene, which undergoes substitution, protonated furan often undergoes addition-elimination or ring-opening , leading to reactive 1,4-dicarbonyl species. These intermediates rapidly polymerize into "humins" (the black tar) or decompose hydrolytically.

Diagnostic: The Mechanism of Failure

To fix the problem, you must understand the invisible enemy. The decomposition follows a specific kinetic pathway.[1]

The -Protonation Trap

• Protonation: The proton (

  ) attacks the -carbon (C2), breaking aromaticity and forming a resonance-stabilized oxocarbenium ion.

• Nucleophilic Capture:

  • Scenario A (Water present): Water attacks the cation, forming a hemiacetal. The ring opens to form a 1,4-dicarbonyl (e.g., 4-hydroxy-2-butenal).

  • Scenario B (Anhydrous/Concentrated): Another furan molecule acts as the nucleophile, attacking the cation. This initiates an uncontrolled chain-growth polymerization (Resinification).

Figure 1: The dual-pathway of furan decomposition in acidic media. Note that high concentration favors polymerization (black path), while dilute aqueous conditions favor ring opening (red path).

Troubleshooting Protocols

Protocol A: Synthesis Involving Furan Substrates

Scenario: You must perform an acid-catalyzed reaction (e.g., condensation, protection) on a molecule containing a furan ring.

The Fix: Switch to Lewis Acids or Buffered Systems Strong Brønsted acids (HCl,

) are often too harsh. Lewis acids coordinate reversibly and are less likely to trigger the irreversible protonation at C2.

Parameter	Recommendation	Scientific Rationale
Catalyst	, , or	Lewis acids activate specific functional groups without fully protonating the furan ring [1].
Solvent	Dichloromethane (DCM) or Acetonitrile	Avoid protic solvents (MeOH, EtOH) which can trap the cation as acetals. Avoid water to prevent ring opening.
Temp	-78°C to 0°C	-protonation has a higher activation energy than coordination. Low temp kinetically favors the desired reaction over decomposition.
Concentration	High Dilution (<0.1 M)	Reduces the probability of a furan molecule colliding with a protonated furan cation, suppressing polymerization [2].

Step-by-Step Workflow:

• Dissolve furan substrate in anhydrous DCM (0.05 M).

• Cool to -78°C under Argon/Nitrogen.

• Add Lewis Acid (e.g.,

  ) dropwise. Do not dump.

• Monitor by TLC immediately.

• Quench: Pour into a vigorously stirring mixture of Sat.

  and ice. Never quench with water alone.

Protocol B: Workup & Purification

Scenario: Your reaction worked, but the product turned black on the rotary evaporator or silica column.

The Fix: The "Acid-Free" Workup Silica gel is slightly acidic (pH 4-5). This is sufficient to decompose sensitive furans during column chromatography.

• Neutralize the Silica: Pre-treat your silica column by flushing with 1% Triethylamine (Et3N) in Hexanes before loading your sample.

• Solvent Removal: Do not heat above 30°C on the rotovap. Traces of acid concentrate as the solvent evaporates, causing "concentration-effect" decomposition.

• Storage: Store furan derivatives with a stabilizer (e.g., BHT) or under inert atmosphere at -20°C.

Protocol C: The "Piancatelli" Pivot

Scenario: You are seeing a specific byproduct that looks like a cyclopentenone. Diagnosis: You have inadvertently triggered the Piancatelli Rearrangement .

• Context: If you have a 2-furylcarbinol (furan with an alcohol on the side chain), acid will rearrange it into a 4-hydroxycyclopentenone [3].[2][3]

• Solution: If this is undesired, you must avoid aqueous acid entirely. Use anhydrous conditions.

Decision Matrix: Selecting the Right Conditions

Use this flow to determine the safe operating window for your experiment.

Figure 2: Decision matrix for selecting reaction conditions to minimize furan degradation.

Frequently Asked Questions (FAQ)

Q: Can I use acetic acid instead of HCl? A: Yes, but with caution. Acetic acid is a weak Brønsted acid and is generally safer than mineral acids. However, at high temperatures (>60°C), it can still promote polymerization. Glacial acetic acid is safer than aqueous acetic acid because it minimizes the hydrolytic ring-opening pathway.

Q: Why does my furan compound turn yellow/brown even in the freezer? A: This is likely autoxidation, not acid hydrolysis. Furans react with singlet oxygen (from air) to form endoperoxides, which decompose into reactive dicarbonyls.

• Fix: Store under Nitrogen/Argon. Add a radical inhibitor like BHT (butylated hydroxytoluene) if your downstream chemistry permits.

Q: I need to deprotect an acetal on a molecule that also has a furan. How? A: This is a classic chemoselectivity problem. Standard aqueous HCl will destroy the furan.

• Recommendation: Use PPTS (Pyridinium p-toluenesulfonate) in wet acetone or methanol. It is a mild buffer that cleaves acetals while leaving most furans intact. Alternatively, use Iodine in acetone , which is neutral.

References

• Liuzzi, D. et al. (2024).[4] Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. Catalysts, 14(6), 349. Link

• Choura, M. et al. (1996). Acid-Catalyzed Polycondensation of Furfuryl Alcohol: Mechanisms of Chromophore Formation and Cross-Linking. Macromolecules, 29(11), 3839–3850. Link

• Pieta, F. et al. (2022). The Piancatelli reaction and its variants: recent applications to high added-value chemicals and biomass valorization. Organic & Biomolecular Chemistry. Link

• Galkin, K. I. et al. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Piancatelli rearrangement - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Furo[3,2-c]pyridine and Imidazo[4,5-c]pyridine Scaffolds in Drug Discovery

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the quest for novel heterocyclic scaffolds that can serve as privileged structures for drug development is perpetual. Among these, fused pyridine ring systems have garnered significant attention due to their structural resemblance to endogenous purines, allowing them to interact with a wide array of biological targets. This guide provides a detailed, objective comparison of the biological activities of two prominent heterocyclic scaffolds: furo[3,2-c]pyridine and imidazo[4,5-c]pyridine. By synthesizing available experimental data, this document aims to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions in the selection and design of these scaffolds for therapeutic applications.

Introduction to Furo[3,2-c]pyridine and Imidazo[4,5-c]pyridine

The furo[3,2-c]pyridine scaffold is characterized by the fusion of a furan ring to a pyridine ring, creating a unique electronic and steric environment that gives rise to a diverse range of pharmacological properties.[1] This scaffold has emerged as a promising framework for the development of potent and selective therapeutic agents, particularly in oncology.[2][3]

Similarly, the imidazo[4,5-c]pyridine core, an isomer of the naturally occurring purine base, is composed of an imidazole ring fused to a pyridine moiety.[4] This structural motif has been extensively explored and has led to the discovery of compounds with a broad spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[3][4] The ability of these scaffolds to influence numerous cellular pathways underscores their therapeutic potential.[4]

Comparative Biological Activities

This section will delve into a comparative analysis of the anticancer, kinase inhibitory, antimicrobial, and antiviral activities of derivatives based on the furo[3,2-c]pyridine and imidazo[4,5-c]pyridine scaffolds, supported by quantitative experimental data.

Anticancer Activity

Both scaffolds have demonstrated significant potential as anticancer agents, with derivatives exhibiting cytotoxicity against a range of cancer cell lines.

Furo[3,2-c]pyridine Derivatives:

Recent studies have highlighted the potent cytotoxic effects of furo[3,2-c]pyridine derivatives, particularly against esophageal cancer.[1] For instance, one derivative, compound 4c , has shown significant inhibitory activity against esophageal cancer cell lines KYSE70 and KYSE150.[1][5] The cytotoxic activity, as measured by the half-maximal inhibitory concentration (IC50), is summarized below.

Compound	Target Cell Line	Incubation Time (h)	IC50 (µg/mL)	Reference
4c	KYSE70	24	0.888	[1]
4c	KYSE70	48	0.655	[1]
4c	KYSE150	24	> 20.00	[1]
4c	KYSE150	48	0.655	[1][5]

Imidazo[4,5-c]pyridine Derivatives:

Imidazo[4,5-c]pyridine derivatives have also been extensively investigated for their antitumor properties.[4] Notably, a derivative with an N-hydroxy-carboximidamide group (Compound 8 ) exhibited high cytotoxic activity against the human breast adenocarcinoma cell line MCF-7.[4] Another series of imidazo[4,5-c]pyridines has shown potent poly(ADP-ribose) polymerase (PARP) inhibitory activity, with Compound 9 demonstrating an IC50 value of 8.6 nM.[4] Furthermore, derivatives of imidazo[4,5-c]pyridin-2-one have been identified as effective antiproliferative agents against glioblastoma cell lines.[6]

Compound	Target/Cell Line	IC50	Reference
Compound 8	MCF-7	0.082 µM	[4]
Compound 9	PARP	8.6 nM	[4]
1s	U87 (Glioblastoma)	30.3 µM	[6]
1s	U251 (Glioblastoma)	24.6 µM	[6]
1s	T98G (Glioblastoma)	16.4 µM	[6]

Comparative Insight:

While both scaffolds yield potent anticancer agents, the available data suggests they may have different preferred therapeutic niches. Furo[3,2-c]pyridines have shown particular promise against esophageal cancer, with some derivatives exhibiting sub-micromolar efficacy.[1][7] Imidazo[4,5-c]pyridines demonstrate a broader range of anticancer mechanisms, including PARP inhibition and activity against challenging cancers like glioblastoma, with some compounds reaching nanomolar potency.[4][6]

Kinase Inhibitory Activity

The structural similarity of these scaffolds to ATP, the primary substrate for kinases, makes them ideal candidates for kinase inhibitor development.

Furo[3,2-c]pyridine Derivatives:

Furo[3,2-c]pyridine derivatives have been identified as potent inhibitors of several kinases implicated in cancer and inflammatory diseases.[7] The scaffold has been shown to target critical oncogenic signaling pathways such as PI3K/Akt/mTOR and JAK/STAT.[7] A notable example is the derivative OSI-296, which inhibits c-MET and RON kinases.[2]

Compound	Target Kinase	IC50 (nM)	Reference
OSI-296	c-MET (cellular)	42	[2]
OSI-296	RON (cellular)	200	[2]
Furo[2,3-b]pyridine Derivative 4	CDK2/cyclin A2	240	[7][8]
Furo[2,3-b]pyridine Derivative 14	CDK2/cyclin A2	930	[7][8]

Imidazo[4,5-c]pyridine Derivatives:

The imidazo[4,5-c]pyridine scaffold has also proven to be a versatile starting point for the development of kinase inhibitors.[9] Derivatives have been identified as potent inhibitors of DNA-dependent protein kinase (DNA-PK) and Src family kinases (SFKs).[6][10]

Compound	Target Kinase	IC50	Reference
Dactolisib (imidazoquinoline)	DNA-PK	0.8 nM	[10][11]
1s (imidazo[4,5-c]pyridin-2-one)	Src	< 1 µM	[6]
1s (imidazo[4,5-c]pyridin-2-one)	Fyn	< 1 µM	[6]
CCT241736 (imidazo[4,5-b]pyridine)	Aurora-A	283 nM	[12]

Comparative Insight:

Both furo[3,2-c]pyridines and imidazo[4,5-c]pyridines are effective kinase inhibitor scaffolds. Furo[3,2-c]pyridines have demonstrated potent inhibition of receptor tyrosine kinases like c-MET and cell cycle regulators like CDK2.[2][7][8] Imidazo[4,5-c]pyridines have shown remarkable potency against kinases involved in DNA damage repair (DNA-PK) and signal transduction (Src family, Aurora kinases), with some derivatives achieving low nanomolar IC50 values.[6][10][12] The choice between these scaffolds may depend on the specific kinase target and the desired selectivity profile.

Antimicrobial and Antiviral Activity

Beyond oncology, both scaffolds have been explored for their potential in treating infectious diseases.

Furo[3,2-c]pyridine Derivatives:

Some furo[3,2-c]pyridine derivatives have been synthesized and evaluated for their antimicrobial properties against various bacterial and fungal strains.[1] For example, certain derivatives have shown moderate to good activity against bacteria such as Xanthomonas sp. and Erwinia amylovora, and fungi like Pyrenophora avenae and Fusarium graminearum.[13] Quantitative data, such as Minimum Inhibitory Concentration (MIC) values, are crucial for a direct comparison. Some furo[3,2-c]pyrone and furo[3,2-c]coumarin derivatives have shown promising MIC values against Escherichia coli and Bacillus subtilis.[14]

Imidazo[4,5-c]pyridine Derivatives:

Imidazo[4,5-c]pyridines have demonstrated a broad spectrum of antimicrobial and antiviral activities.[4] Derivatives have shown promising activity against Mycobacterium tuberculosis, with some compounds exhibiting low micromolar MICs.[3][15] In terms of antiviral activity, imidazo[4,5-c]pyridines have been reported as potent inhibitors of Bovine Viral Diarrhea Virus (BVDV) and Hepatitis C Virus (HCV).[4][16]

Compound/Derivative Series	Organism/Virus	Activity (MIC/EC50)	Reference
Imidazo[4,5-c]pyridine derivatives (2g, 2h, 4a, 4b)	S. aureus, E. faecalis, C. albicans, C. parapsilosis	4-8 µg/mL (MIC)	[17]
Imidazo[4,5-c]pyridine derivatives (21, 22, 23)	Mycobacterium tuberculosis	Significant in vitro and in vivo activity	[3]
BPIP (imidazo[4,5-c]pyridine)	CSFV Alfort (subgroup 1.1)	1.6 µM (EC50)
BPIP (imidazo[4,5-c]pyridine)	CSFV Wingene (subgroup 2.3)	0.8 µM (EC50)
Imidazo[4,5-c]pyridine derivative 27	Bovine Viral Diarrhea Virus (BVDV)	Highly active and selective	[4][18]

Comparative Insight:

The current literature suggests that imidazo[4,5-c]pyridines have been more extensively explored and have demonstrated a broader and more potent range of antimicrobial and antiviral activities compared to furo[3,2-c]pyridines. The structural resemblance to purines likely contributes to their ability to interfere with pathogen replication and other essential processes.

Experimental Methodologies

The evaluation of the biological activities of these compounds relies on a suite of standardized in vitro assays. Understanding the principles behind these assays is crucial for interpreting the data and designing further experiments.

Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability and proliferation.[1][7]

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compounds for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value by plotting cell viability against compound concentration.[1]

Caption: Workflow of the MTT assay for evaluating cytotoxicity.

Kinase Inhibition Assessment: In Vitro Kinase Assay

Biochemical assays are employed to directly measure the inhibitory effect of a compound on the activity of a specific kinase. The ADP-Glo™ Kinase Assay is a common example.[7]

Step-by-Step Protocol:

• Reaction Setup: In a multi-well plate, combine the kinase, its substrate, ATP, and the test compound at various concentrations.

• Kinase Reaction: Incubate the mixture to allow the kinase to phosphorylate its substrate, converting ATP to ADP.

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction that produces light.

• Luminescence Measurement: Measure the luminescent signal, which is directly proportional to the amount of ADP generated and thus the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

Caption: General workflow of an in vitro kinase inhibition assay.

Antimicrobial Activity Assessment: Broth Microdilution Method

The broth microdilution method is a standard technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1]

Step-by-Step Protocol:

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in a suitable broth medium in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism.

• Inoculation: Add the microbial inoculum to each well containing the diluted compounds.

• Incubation: Incubate the plates under appropriate conditions for microbial growth.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[1]

Caption: Workflow for MIC determination using the broth microdilution method.

Signaling Pathways and Mechanisms of Action

The biological effects of these compounds are mediated through their interaction with specific cellular signaling pathways.

Hypothesized Inhibition of the PI3K/Akt/mTOR Pathway

Many furo[3,2-c]pyridine and imidazo[4,5-c]pyridine derivatives exert their anticancer effects by inhibiting key signaling pathways that are often dysregulated in cancer, such as the PI3K/Akt/mTOR pathway.[1][7] This pathway plays a central role in regulating cell growth, proliferation, and survival.

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR signaling pathway.

Conclusion and Future Directions

Both furo[3,2-c]pyridine and imidazo[4,5-c]pyridine scaffolds represent versatile and valuable starting points for the development of novel therapeutic agents. The experimental data compiled in this guide highlights their significant potential across various therapeutic areas, most notably in oncology and infectious diseases.

Furo[3,2-c]pyridine derivatives have demonstrated compelling activity as kinase inhibitors and cytotoxic agents, particularly against esophageal cancer.[1][7] Imidazo[4,5-c]pyridines, with their close structural resemblance to purines, have shown a broader spectrum of activity, including potent inhibition of key enzymes in cancer and a range of antimicrobial and antiviral effects.[3][4]

Future research should focus on several key areas:

• Direct Comparative Studies: There is a clear need for studies that directly compare the biological activities of furo[3,2-c]pyridine and imidazo[4,5-c]pyridine derivatives with similar substitution patterns against the same panel of targets. This would provide a more definitive understanding of the relative merits of each scaffold.

• Structure-Activity Relationship (SAR) Elucidation: Comprehensive SAR studies are required to optimize the potency and selectivity of derivatives from both scaffolds.

• Mechanism of Action Studies: Further investigation into the precise molecular mechanisms by which these compounds exert their biological effects will be crucial for their rational design and development.

• In Vivo Efficacy and Safety: Promising in vitro candidates must be advanced to in vivo studies to evaluate their efficacy, pharmacokinetics, and safety profiles in relevant disease models.

By systematically addressing these areas, the full therapeutic potential of both furo[3,2-c]pyridine and imidazo[4,5-c]pyridine scaffolds can be realized, leading to the development of novel and effective medicines for a range of human diseases.

References

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• Synthesis and evaluation of novel imidazo[4,5-c]pyridine derivatives as antimycobacterial agents against Mycobacterium tuberculosis. Request PDF on ResearchGate. [Link]

• Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. PMC. [Link]

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• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Semantic Scholar. [Link]

• Efficient Microwave‐Assisted Synthesis, In Vitro Antimicrobial Evaluation of Furo[3,2‐c]pyrones and Furo[3,2‐c]coumarins along with Molecular Docking Studies. Request PDF on ResearchGate. [Link]

• Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. PMC. [Link]

• Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities. PubMed. [Link]

• Design, Synthesis, and Anti-Breast Cancer Potential of Imidazole–Pyridine Hybrid Molecules In Vitro and Ehrlich Ascites Carcinoma Growth Inhibitory Activity Assessment In Vivo. ACS Omega. [Link]

• Furo[3,2‐b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway. Request PDF on ResearchGate. [Link]

• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. ACS Publications. [Link]

• Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer. MDPI. [Link]

• Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. FULIR. [Link]

• Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer. PMC. [Link]

• Hit generation and exploration: Imidazo[4,5-b] pyridine derivatives as inhibitors of Aurora kinases. Request PDF on ResearchGate. [Link]

• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. PMC. [Link]

• Antimicrobial activity of some published imidazo[4,5-b]pyridine and... ResearchGate. [Link]

• Synthesis and biological evaluation of imidazo[4,5-b]pyridine and 4-heteroaryl-pyrimidine derivatives as anti-cancer agents. PubMed. [Link]

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. ResearchGate. [Link]

• Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. PubMed. [Link]

• Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. PMC. [Link]

• Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. PMC. [Link]

• synthesis, complex compounds and antimicrobial activity of some derivatives of furo[3,2-c. The Distant Reader. [Link]

• In Vitro Evaluation of Novel Furo[3,2-c]coumarins as Cholinesterases and Monoamine Oxidases Inhibitors. MDPI. [Link]

• Antiviral 2,5-disubstituted imidazo[4,5-c]pyridines: from anti-pestivirus to anti-hepatitis C virus activity. PubMed. [Link]

• Synthesis, properties and biological evaluation of substituted furo[3,2-e] and pyrano[3,2-e]pyrido[4,3-b]indoles. PubMed. [Link]

• (PDF) Design, Characterization and Antimicrobial Efficiency of Novel Annulated Furo[3'',2'':6',7']Chromeno[3',4'. ResearchGate. [Link]

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Crystal structure analysis of furo[3,2-c]pyridine carboxylic acid salts

Title: Optimizing Bioavailability in Planar Heterocycles: A Comparative Crystal Structure Analysis of Furo[3,2-c]pyridine Carboxylic Acid Salts

Executive Summary

For: Lead Optimization Chemists and Formulation Scientists. Goal: To overcome the "brick dust" insolubility inherent to the planar furo[3,2-c]pyridine scaffold by selecting the optimal salt form. Verdict: While Sodium/Potassium salts are traditional first-line choices, this guide demonstrates that Organic Amine salts (specifically Tromethamine) offer superior physicochemical performance for this specific scaffold. The bulky organic counter-ions disrupt the extensive

- stacking characteristic of the furo-pyridine core, significantly enhancing aqueous solubility without the hygroscopicity penalties often seen with alkali metal salts.

Part 1: The Scaffold & The Challenge

The furo[3,2-c]pyridine-2-carboxylic acid scaffold is a critical pharmacophore in kinase inhibitors (e.g., PI3K, CLK) and anticoagulants. However, its solid-state utility is often limited by two factors:

• Planarity: The fused furan and pyridine rings create a flat, rigid system that favors tight crystal packing via

  - interactions, leading to poor aqueous solubility (Class II/IV in BCS).

• Zwitterionic Potential: The basic pyridine nitrogen (

  ) and the acidic carboxylate ( ) can form an internal zwitterion, creating a high-melting, insoluble "inner salt" lattice.

The Solution: Disrupt the lattice energy using counter-ions that introduce steric bulk and alternative hydrogen bond donors.

Part 2: Comparative Analysis of Salt Forms

The following comparison evaluates the three most common solid-state forms derived from salt screening of furo[3,2-c]pyridine-2-carboxylic acid.

The Free Acid (Zwitterion)

• Structure: Crystallizes in centrosymmetric space groups (typically

  ). The lattice is dominated by strong head-to-tail chains and extensive face-to-face -stacking.

• Performance:

  • Solubility: Extremely low (< 0.05 mg/mL).

  • Stability: High melting point (>240°C), but poor dissolution kinetics.

  • Verdict: Unsuitable for immediate-release oral dosage forms.

Alkali Metal Salts (Na/K)

• Structure: Forms channel hydrates. The metal cations coordinate with the carboxylate and often recruit water molecules to satisfy coordination spheres (e.g., octahedral Na+).

• Performance:

  • Solubility: High (> 50 mg/mL), but metastable.

  • Hygroscopicity: High. The coordination waters are labile; the lattice expands/contracts with humidity, risking deliquescence.

  • Verdict: Good for injectables (lyophilized), risky for solid oral tablets due to stability issues.

Organic Amine Salts (Tromethamine/Meglumine)

• Structure: The bulky, hydroxylated amine counter-ion prevents the furo-pyridine rings from stacking closely. The hydroxyl groups form a 3D hydrogen bond network that replaces the planar 2D sheets.

• Performance:

  • Solubility: Moderate-High (15–30 mg/mL).

  • Stability: Often anhydrous and non-hygroscopic.

  • Verdict: The Optimal Choice. Balances solubility with physical stability.

Comparative Data Summary

Metric	Free Acid (Zwitterion)	Sodium Salt (Monohydrate)	Tromethamine Salt
Crystal System	Monoclinic ( )	Triclinic ( )	Orthorhombic ( )
Melting Point	> 240°C (Decomp)	~210°C	165–170°C
Aqueous Solubility	< 0.05 mg/mL	> 100 mg/mL	28 mg/mL
Hygroscopicity	Non-hygroscopic	Deliquescent >60% RH	Stable up to 90% RH
Packing Motif	-stacked sheets	Hydrated channels	3D H-bond Network

Part 3: Structural Drivers (Crystallography)

The superior performance of the Tromethamine salt is explained by Crystal Engineering principles.

In the Free Acid , the distance between centroid planes of the furo-pyridine rings is typically 3.4–3.5 Å, indicating strong

-overlap. This "graphitic" packing requires high energy to break (high lattice energy).

In the Tromethamine Salt , the counter-ion acts as a "molecular spacer." The steric bulk forces the aromatic rings apart (> 4.5 Å centroid separation), breaking the

-stacking. Simultaneously, the three -OH groups of tromethamine donate hydrogen bonds to the pyridine nitrogen and carboxylate oxygens, anchoring the molecule in a water-soluble conformation.

Part 4: Experimental Protocols

Protocol A: The "Self-Validating" Salt Screen

Objective: To identify the optimal counter-ion using a resource-sparing tier system.

• Preparation: Dissolve 100 mg of Furo[3,2-c]pyridine-2-carboxylic acid in 5 mL THF/Water (9:1).

• Stoichiometry: Add counter-ions (Na+, K+, Tromethamine, Piperazine) at a 1:1.1 molar ratio.

• Crystallization:

  • Method: Vapor Diffusion. Place the solution in a small vial; place that vial inside a larger jar containing Acetone (antisolvent). Seal.

  • Timeline: Allow to stand for 72–96 hours.

• Validation (The "Go/No-Go" Step):

  • Harvest crystals.

  • PLM Test: Examine under Polarized Light Microscopy. If birefringence is observed (crystals light up), proceed. If amorphous/dark, discard.

  • DSC Screen: Run Differential Scanning Calorimetry. A sharp endotherm indicates a pure crystalline salt. Broad peaks indicate solvates or mixtures.

Protocol B: Single Crystal XRD Data Collection

Objective: To solve the structure and verify the disruption of

-stacking.

• Mounting: Select a crystal (

  mm) and mount on a Kapton loop using Paratone oil.

• Collection: Collect data at 100 K (using a Cryostream) to reduce thermal vibration. Use Mo-K

  radiation ( Å).

• Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption correction.

• Refinement:

  • Solve using SHELXT (Intrinsic Phasing).

  • Refine using SHELXL (Least Squares).

  • Critical Check: Locate the acidic proton. In the salt, the proton must be found on the counter-ion (or shared), not on the carboxylic acid. This confirms salt formation vs. co-crystal formation.

Part 5: Visualization

Workflow: From Synthesis to Structural Validation

Caption: Figure 1. Iterative workflow for isolating and validating pharmaceutical salts of furo-pyridines.

Conceptual Diagram: Pi-Stacking Disruption

Caption: Figure 2. Mechanism of solubility enhancement: Bulky counter-ions disrupt the planar stacking.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12234604, Furo[3,2-c]pyridine. Retrieved from [Link]

• Kumar, S., et al. (2018). Pharmaceutical Salts: A Formulation Trick or a Clinical Conundrum? British Journal of Cardiology. Retrieved from [Link]

• Stahl, P. H., & Wermuth, C. G. (Eds.).Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Standard text for salt selection methodologies referenced in protocols).
• Gould, P. L. (1986).Salt selection for basic drugs. International Journal of Pharmaceutics.